Cas no 2034433-65-1 (2-Pyridinamine, N-[4-[(3-methoxyphenyl)methyl]-2-thiazolyl]-, hydrochloride (1:1))

• Product Name: 2-Pyridinamine, N-[4-[(3-methoxyphenyl)methyl]-2-thiazolyl]-, hydrochloride (1:1)
• CAS No: 2034433-65-1
• MF: C₁₆H₁₆ClN₃OS
• MW: 333.835741043091
• CID: 5379276
• Update Time: 2025-06-14

2-Pyridinamine, N-[4-[(3-methoxyphenyl)methyl]-2-thiazolyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, N-[4-[(3-methoxyphenyl)methyl]-2-thiazolyl]-, hydrochloride (1:1)

• Inchi： 1S/C16H15N3OS.ClH/c1-20-14-6-4-5-12(10-14)9-13-11-21-16(18-13)19-15-7-2-3-8-17-15;/h2-8,10-11H,9H2,1H3,(H,17,18,19);1H
• InChI Key： JPAQXJGZOYYEGV-UHFFFAOYSA-N
• SMILES： C1(NC2=NC(CC3=CC=CC(OC)=C3)=CS2)=NC=CC=C1.[H]Cl

Additional information on 2-Pyridinamine, N-[4-[(3-methoxyphenyl)methyl]-2-thiazolyl]-, hydrochloride (1:1)

Comprehensive Overview of 2-Pyridinamine, N-[4-[(3-methoxyphenyl)methyl]-2-thiazolyl]-, hydrochloride (1:1) (CAS No. 2034433-65-1)

The compound 2-Pyridinamine, N-[4-[(3-methoxyphenyl)methyl]-2-thiazolyl]-, hydrochloride (1:1), identified by its CAS No. 2034433-65-1, is a specialized chemical entity gaining attention in pharmaceutical and biochemical research. With its unique molecular structure combining a pyridinamine core and a thiazolyl moiety, this compound is being explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structure-activity relationship (SAR) and how modifications to its 3-methoxyphenyl group could influence biological activity.

In recent years, the demand for novel heterocyclic compounds like 2-Pyridinamine, N-[4-[(3-methoxyphenyl)methyl]-2-thiazolyl]-, hydrochloride (1:1) has surged due to their versatility in medicinal chemistry. This compound's thiazole ring system is particularly noteworthy, as thiazole derivatives are known for their diverse pharmacological properties. The presence of the hydrochloride salt form enhances its solubility, making it more suitable for various experimental applications. Scientists are investigating its potential as a scaffold for designing new therapeutic agents, especially in areas such as kinase inhibition and receptor modulation.

The synthesis of CAS No. 2034433-65-1 involves multi-step organic reactions, with careful attention to the introduction of the 3-methoxyphenylmethyl group onto the thiazole ring. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to confirm its purity and structural integrity. Given the growing interest in small-molecule drug discovery, this compound is often discussed in the context of high-throughput screening (HTS) and fragment-based drug design (FBDD).

One of the most frequently asked questions about 2-Pyridinamine, N-[4-[(3-methoxyphenyl)methyl]-2-thiazolyl]-, hydrochloride (1:1) revolves around its stability and storage conditions. Proper handling requires storage in a cool, dry environment, protected from light and moisture to maintain its chemical integrity. Researchers also inquire about its compatibility with common solvents, such as DMSO and methanol, which are often used in biological assays. These practical considerations are critical for ensuring reproducible results in experimental settings.

From a commercial perspective, CAS No. 2034433-65-1 is available through specialized chemical suppliers, often in small quantities for research purposes. Its pricing and availability can vary depending on the scale of production and purity requirements. The compound's potential applications in targeted therapy and precision medicine align with current trends in the pharmaceutical industry, where there is a strong focus on developing personalized treatment options. This has led to increased searches for novel thiazole derivatives and their biological activities in academic and industrial databases.

In summary, 2-Pyridinamine, N-[4-[(3-methoxyphenyl)methyl]-2-thiazolyl]-, hydrochloride (1:1) represents a promising area of research in modern chemistry and pharmacology. Its structural features and potential applications make it a valuable subject for further investigation, particularly in the context of drug discovery and molecular design. As the scientific community continues to explore its properties, this compound is likely to remain a topic of interest in both academic and industrial research circles.